6-Ethyl-2-(p-tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid

• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol
• IUPAC Name: 6-ethyl-2-(4-methylphenyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid
• InChI: InChI=1S/C15H17N3O2/c1-3-11-13(15(19)20)14-16-12(8-18(14)17-11)10-6-4-9(2)5-7-10/h4-7,12,16H,3,8H2,1-2H3,(H,19,20)
• InChI Key: QZGCFFQZERXHBK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2CC(NC2=C1C(=O)O)C3=CC=C(C=C3)C

Description

6-Ethyl-2-(p-tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid is a heterocyclic compound featuring a fused imidazo[1,2-b]pyrazole core. Its structure includes:

• 6-Ethyl substituent: Enhances lipophilicity and steric bulk.
• 2-(p-Tolyl group): A 4-methylphenyl moiety that contributes to π-π stacking interactions in biological targets.
• 7-Carboxylic acid: A polar functional group critical for hydrogen bonding and solubility.

Molecular Formula: C15H17N3O2 (calculated based on structural analogs in and substituent analysis). Molecular Weight: 271.32 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Ethyl-2-(p-tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid typically involves the condensation of appropriate precursors followed by cyclization. One common method involves the reaction of ethyl hydrazinecarboxylate with p-tolualdehyde to form an intermediate hydrazone. This intermediate then undergoes cyclization in the presence of a suitable acid catalyst to yield the desired imidazo[1,2-b]pyrazole derivative .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, high-throughput screening of catalysts, and optimization of reaction conditions to maximize yield and purity. The choice of solvents, temperature, and pressure conditions are critical factors in scaling up the synthesis process.

Chemical Reactions Analysis

Types of Reactions

6-Ethyl-2-(p-tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can lead to the formation of dihydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic ring and the heterocyclic core.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are employed under various conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can introduce various functional groups onto the aromatic ring or the heterocyclic core.

Scientific Research Applications

6-Ethyl-2-(p-tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as an anti-inflammatory and analgesic agent.

Industry: Utilized in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 6-Ethyl-2-(p-tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes, receptors, or other proteins, modulating their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access . The exact pathways and molecular targets depend on the specific biological context and the nature of the interactions.

Comparison with Similar Compounds

Carboxylic Acid Derivatives

• Hydrazide Derivatives (e.g., 4I in ): Structure: 2-Phenyl-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid (4-benzyloxy-3-methoxy-benzylidene)-hydrazide. Activity: 1.4-fold higher efficacy than Vemurafenib against drug-resistant melanoma cells . Advantage: Hydrazide formation improves cell permeability and target engagement compared to carboxylic acid precursors .

Ester vs. Acid Forms

• Ethyl Esters (e.g., 7a in ) :
  • Structure : Ethyl 2-(4-fluorophenyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylate.
  • Role : Ester groups enhance membrane permeability but require hydrolysis to active carboxylic acid forms in vivo .

Bioisosteric Replacements in Related Heterocycles

highlights the replacement of thieno[2,3-d]pyrimidinone with thiazolo[3,2-b]-1,2,4-triazinone nuclei, achieving >60% structural overlay similarity.

Key Research Findings

Substituent Position Matters : Carboxylic acid at position 7 (vs. 6) optimizes hydrogen bonding in enzymatic pockets .

Aryl Group Effects : p-Tolyl (4-methylphenyl) improves lipophilicity and target affinity compared to unsubstituted phenyl or 4-fluorophenyl groups .

Functional Group Optimization : Hydrazide derivatives of imidazo-pyrazole-7-carboxylic acids show superior anticancer activity, suggesting further exploration of prodrug strategies .

Biological Activity

6-Ethyl-2-(p-tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid is a heterocyclic compound belonging to the imidazopyrazole family. Its molecular formula is C15H17N3O2, with a molecular weight of approximately 271.31 g/mol. The compound features a fused imidazole and pyrazole ring system, which is significant for its biological activities and potential therapeutic applications.

Chemical Structure and Properties

The structure of 6-Ethyl-2-(p-tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid includes several functional groups that contribute to its chemical reactivity and biological activity. The presence of the carboxylic acid functional group at the 7-position is particularly noteworthy as it influences solubility and reactivity in biological systems.

Property	Value
Molecular Formula	C15H17N3O2
Molecular Weight	271.31 g/mol
Chemical Structure	Imidazopyrazole
Functional Groups	Carboxylic acid

Biological Activity

Research indicates that compounds within the imidazopyrazole family exhibit a range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The specific biological activities of 6-Ethyl-2-(p-tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid are still under investigation, but preliminary studies suggest potential efficacy in various therapeutic areas.

Anticancer Activity

Recent studies have demonstrated that related pyrazole derivatives possess significant anticancer properties. For instance, derivatives have shown IC50 values in the nanomolar range against various cancer cell lines:

Compound	Cell Line	IC50 (µM)
Compound from Li et al.	MCF-7	0.46 ± 0.04
Novel pyrazole derivatives	NCI-H460	0.03
Pyrazole-linked thiourea derivatives	H460	0.75–4.21

These findings indicate that structural modifications can enhance biological activity significantly.

Anti-inflammatory Activity

Compounds similar to 6-Ethyl-2-(p-tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid have been evaluated for their anti-inflammatory properties. Studies have shown promising results regarding COX-1 and COX-2 inhibition:

Compound	COX Inhibition	Selectivity Index
Pyrazole derivative with minimal aryl substitution	High	>8

These compounds demonstrated significant reductions in inflammation in vivo models.

The mechanism by which 6-Ethyl-2-(p-tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid exerts its biological effects likely involves interactions with key biological macromolecules such as enzymes and receptors. Specific investigations into its binding affinity to targets like Aurora-A kinase have been initiated to elucidate its action:

• Aurora-A Kinase Inhibition: Preliminary data suggest that this compound may inhibit Aurora-A kinase activity, which plays a critical role in cell cycle regulation.

Case Studies

A series of case studies on similar compounds provide insights into the therapeutic potential of this class of molecules:

• Study on Pyrazole Derivatives: A study found that certain pyrazole derivatives exhibited potent anticancer activity against MCF-7 and HCT116 cell lines with IC50 values as low as 0.01 µM.
• Inflammation Model: In a carrageenan-induced rat paw edema model, selected pyrazoles showed significant reduction in swelling compared to controls.